Cas no 2061824-89-1 ((2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2061824-89-1
• MF: C₁₂H₁₀ClFN₄O
• MW: 280.68540430069
• CID: 5380047
• Update Time: 2025-06-08

(2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C12H10ClFN4O/c13-11-5-8(14)1-2-10(11)12(19)17-6-9(7-17)18-4-3-15-16-18/h1-5,9H,6-7H2
• InChI Key： FWBWIKLUBVJZMC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Cl)(N1CC(N2C=CN=N2)C1)=O

Additional information on (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

Introduction to (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2061824-89-1)

(2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2061824-89-1, represents a convergence of fluorinated aromatic rings and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a chloro and fluoro substituent on a phenyl ring, which is further connected to an azetidinone core. The presence of these halogen atoms enhances the electrophilicity of the aromatic ring, facilitating various chemical reactions that are crucial for medicinal chemistry applications. Additionally, the triazole ring attached to the azetidinone moiety introduces additional functionality, enabling diverse interactions with biological targets.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced bioavailability and target specificity. The structural features of (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone align well with these trends, as the combination of fluorinated aromatic systems and heterocyclic scaffolds has been shown to improve pharmacokinetic profiles. This compound exemplifies the importance of rational drug design in creating molecules that are both structurally innovative and biologically relevant.

The pharmaceutical industry has increasingly recognized the potential of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacological activity. For instance, fluoroaromatics are known to exhibit greater lipophilicity and resistance to enzymatic degradation, which can translate into longer half-lives and more consistent therapeutic effects. The presence of both chloro and fluoro substituents in (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone suggests that it may possess these advantageous properties, making it a valuable asset in the quest for new therapeutic agents.

Heterocyclic compounds, particularly those containing nitrogen-containing rings, have long been a cornerstone of medicinal chemistry. Azetidinones, in particular, have been explored for their potential as bioactive molecules due to their ability to mimic natural amino acid structures. The incorporation of a triazole ring into the azetidinone scaffold further expands the chemical space available for drug discovery. Triazoles are known for their stability and versatility in forming hydrogen bonds, which can be critical for achieving high binding affinity to biological targets.

The synthesis of (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of fluorine and chlorine substituents onto the aromatic ring, followed by functionalization of the azetidinone core with a triazole moiety. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity. The successful preparation of this compound underscores the advancements in synthetic methodologies that have enabled the construction of complex molecular architectures.

Evaluation of (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-yl]methanone has revealed promising preliminary biological activity in several disease models. Initial studies indicate that this compound exhibits inhibitory effects on specific enzymes and receptors relevant to inflammatory and infectious diseases. The combination of structural features suggests potential applications in modulating pathways associated with these conditions. Further investigation is warranted to fully elucidate its pharmacological profile and therapeutic potential.

The role of computational chemistry in analyzing and predicting the properties of novel compounds cannot be overstated. Advanced computational methods have been employed to model the interactions between (2-chloro-4-fluorophenyl)-[3-(triazol-1-yl)azetidin-1-y]methanone and various biological targets. These studies have provided valuable insights into its binding mode and mechanism of action, guiding experimental efforts towards optimizing its efficacy. The integration of computational biology with traditional wet-lab approaches has accelerated the pace at which new drugs are discovered and developed.

The future prospects for (2-chloro-4-fluorophenyl)-[3-(triazol-1-y)azetidin - 1 - yl]methanone are bright, with ongoing research aimed at expanding its therapeutic applications. Exploration into derivatives with modified substituents or additional functional groups holds promise for uncovering new bioactivities. Additionally, investigation into its potential as an intermediate in larger synthetic schemes could open doors for novel drug formulations. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.